Cas no 1780996-96-4 (1-Methoxy-2,3-bis(trifluoromethyl)benzene)

• Product Name: 1-Methoxy-2,3-bis(trifluoromethyl)benzene
• CAS No: 1780996-96-4
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 4960446
• Update Time: 2025-05-23

1-Methoxy-2,3-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)anisole
• 1-methoxy-2,3-bis(trifluoromethyl)benzene
• 1-Methoxy-2,3-bis(trifluoromethyl)benzene

• Inchi： 1S/C9H6F6O/c1-16-6-4-2-3-5(8(10,11)12)7(6)9(13,14)15/h2-4H,1H3
• InChI Key： MWMZWWKVJNSABQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Methoxy-2,3-bis(trifluoromethyl)benzene

1-Methoxy-2,3-bis(trifluoromethyl)benzene (CAS No. 1780996-96-4)

1-Methoxy-2,3-bis(trifluoromethyl)benzene, also known by its CAS registry number 1780996-96-4, is a highly fluorinated aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methoxy group (-OCH₃) attached to the benzene ring at position 1 and two trifluoromethyl (-CF₃) groups at positions 2 and 3. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 1-Methoxy-2,3-bis(trifluoromethyl)benzene typically involves multi-step reactions, often starting from benzene derivatives. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing the trifluoromethyl groups. For instance, the use of electrophilic substitution reactions with CF₃-containing reagents has been optimized to achieve higher yields and better purity. Additionally, the methoxy group can be introduced via nucleophilic aromatic substitution or through directed metallation strategies, depending on the specific conditions and starting materials.

The chemical properties of 1-Methoxy-2,3-bis(trifluoromethyl)benzene are heavily influenced by its substituents. The electron-withdrawing nature of the trifluoromethyl groups increases the electrophilicity of the benzene ring, making it more reactive towards nucleophilic attacks. This property has been exploited in various organic transformations, such as Suzuki coupling reactions and other cross-coupling methodologies. Recent studies have demonstrated that this compound can serve as an effective precursor for synthesizing bioactive molecules, including potential drug candidates.

In terms of physical properties, 1-Methoxy-2,3-bis(trifluoromethyl)benzene is a crystalline solid with a melting point of approximately 85°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound is also relatively stable under normal storage conditions but should be protected from moisture and strong oxidizing agents to prevent degradation.

The application of 1-Methoxy-2,3-bis(trifluoromethyl)benzene extends beyond traditional organic synthesis. Recent research has highlighted its potential as a building block in materials science, particularly in the development of advanced polymers and electronic materials. The trifluoromethyl groups contribute to the molecule's high thermal stability and low surface energy, making it suitable for applications in high-performance coatings and lubricants.

In conclusion, 1-Methoxy-2,3-bis(trifluoromethyl)benzene (CAS No. 1780996-96-4) is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new synthetic routes and functional applications for this compound, its significance in the chemical landscape is expected to grow further.